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Compound of Interest

Compound Name: Binol

Cat. No.: B150571 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive health and safety information for the handling of 1,1'-Bi-2-

naphthol (BINOL), a chiral organic compound widely utilized in asymmetric synthesis.

Adherence to these guidelines is crucial for ensuring laboratory safety and minimizing health

risks.

Chemical Identification and Physical Properties
BINOL is a C2-symmetric biaryl compound with axial chirality, existing as stable (R)- and (S)-

enantiomers.[1] It is a white to beige powder with limited solubility in water but good solubility in

various organic solvents.[1]

Property Value Source(s)

Molecular Formula C₂₀H₁₄O₂ [1][2]

Molecular Weight 286.3 g/mol [2]

Melting Point 215–218 °C [1]

Solubility Dioxane: 50 mg/mL [1]

Hazard Identification and GHS Classification
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BINOL is classified as a hazardous substance. The Globally Harmonized System (GHS)

classifications indicate risks of acute oral toxicity, skin irritation, and serious eye irritation.[2][3]

There is some variability in classifications across different suppliers, with some also noting the

potential for respiratory irritation.[2]

Hazard Class GHS Classification Signal Word
Hazard
Statement(s)

Acute Toxicity, Oral Category 3 Danger
H301: Toxic if

swallowed[2][3]

Skin

Corrosion/Irritation
Category 2 Warning

H315: Causes skin

irritation[2]

Serious Eye

Damage/Eye Irritation
Category 2 / 2A Warning

H319: Causes serious

eye irritation[2][3]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3 Warning
H335: May cause

respiratory irritation[2]

Precautionary Statements: A comprehensive list of precautionary statements is associated with

these classifications, including directives for prevention, response, storage, and disposal.[2]

Key statements include P261 (Avoid breathing dust), P264 (Wash skin thoroughly after

handling), P270 (Do not eat, drink or smoke when using this product), P280 (Wear protective

gloves/protective clothing/eye protection/face protection), P301+P316 (IF SWALLOWED: Get

emergency medical help immediately), and P305+P351+P338 (IF IN EYES: Rinse cautiously

with water for several minutes. Remove contact lenses, if present and easy to do. Continue

rinsing).[2][3]

Toxicological Information
The primary toxicological concerns with BINOL are acute effects following ingestion and

irritation upon contact with skin and eyes.[2]
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Toxicity Data Value Species Source(s)

LD50 (Oral) > 2000 mg/kg bw Rat (female) [3]

LDLo (Lowest

published lethal dose)
42 mg/kg Mouse [1]

Detailed experimental protocols for the determination of this toxicological data are not publicly

available.

Experimental Protocols for Safe Handling
Adherence to strict experimental protocols is essential to mitigate the risks associated with

handling BINOL.

Engineering Controls and Personal Protective
Equipment (PPE)

Ventilation: All handling of solid BINOL and its solutions should be conducted in a well-

ventilated area, preferably within a certified chemical fume hood to minimize inhalation

exposure.[4][5]

Eye Protection: Wear tightly fitting safety goggles with side-shields conforming to EN 166

(EU) or NIOSH (US) standards.[4][6]

Skin Protection: Chemical-resistant gloves (e.g., nitrile) should be worn and inspected before

use. A lab coat or impervious clothing is necessary to prevent skin contact.[4][6]

Respiratory Protection: If there is a risk of generating dust or if exposure limits are exceeded,

a NIOSH-approved respirator or equivalent should be used.[4][7]

Handling and Storage
Handling: Avoid the formation of dust and aerosols. Use non-sparking tools and prevent fire

caused by electrostatic discharge.[6] Eating, drinking, and smoking are strictly prohibited in

areas where BINOL is handled.[5] Wash hands thoroughly after handling.[5][7]
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Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[6] Keep

away from strong oxidizing agents.[1]

Emergency Procedures
First Aid Measures

If Inhaled: Move the individual to fresh air. If breathing is difficult, give oxygen. If not

breathing, give artificial respiration and seek immediate medical attention.[6]

In Case of Skin Contact: Immediately take off all contaminated clothing. Wash the affected

area with soap and plenty of water.[6][8] If skin irritation occurs, seek medical advice.[5]

In Case of Eye Contact: Rinse cautiously with water for at least 15 minutes.[6] Remove

contact lenses if present and easy to do. Continue rinsing and consult a doctor.[6]

If Swallowed: Rinse mouth with water. Do not induce vomiting.[6] Call a poison control center

or doctor immediately.[3][6]

Accidental Release Measures
For a small spill, stop the leak if it is safe to do so.[9] Contain and collect the spillage with a

non-combustible, absorbent material (e.g., sand, earth, vermiculite) and place it in a container

for disposal by a licensed waste disposal contractor.[9] Avoid dispersal of spilled material and

contact with soil and waterways.[9]

Fire-Fighting Measures
Use dry chemical, carbon dioxide, or alcohol-resistant foam to extinguish a fire involving

BINOL.[6] Firefighters should wear self-contained breathing apparatus (SCBA) and full

protective gear.[9]

Disposal Considerations
BINOL is considered hazardous waste and must be disposed of accordingly.[4] Do not dispose

of it down the drain or in regular municipal trash.[4] Disposal should be carried out by a

licensed professional waste disposal service.[4] Contaminated packaging should be triple-

rinsed and offered for recycling or reconditioning.[6]
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Visualized Workflows and Logical Relationships
To further aid in the safe handling of BINOL, the following workflows have been visualized

using Graphviz.
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Caption: Workflow for the safe handling of BINOL in a laboratory setting.
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BINOL Spill Occurs

Alert others in the immediate area

Evacuate non-essential personnel

Assess the spill
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Click to download full resolution via product page

Caption: Emergency response workflow for a BINOL spill.
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Exposure to BINOL?

Route of Exposure?

Inhalation

Airborne

Skin Contact

Dermal

Eye Contact
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Ingestion

Oral

Move to fresh air.
Seek medical attention if symptoms persist.

Remove contaminated clothing.
Wash with soap and water.

Rinse with water for 15 mins.
Remove contact lenses.
Seek medical attention.

Rinse mouth.
DO NOT induce vomiting.

Seek IMMEDIATE medical attention.

Click to download full resolution via product page

Caption: Decision-making workflow for first aid following BINOL exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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